![molecular formula C11H13ClO3 B184196 1-[4-(3-Chloropropoxy)-2-hydroxyphenyl]-1-ethanone CAS No. 172739-45-6](/img/structure/B184196.png)
1-[4-(3-Chloropropoxy)-2-hydroxyphenyl]-1-ethanone
Cat. No. B184196
CAS No.:
172739-45-6
M. Wt: 228.67 g/mol
InChI Key: KPADWTIRNNDRIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05643927
Procedure details
10 g (66 mmole) of 2',4'-dihydroxyacetophenone, 10 ml (101 mmole) of 1-bromo-3-chloropropane and 22.7 g (164 mmole) of anhydrous potassium carbonate in 250 ml of acetone were mixed and refluxed under heating for 16 hours. The mixture was cooled to room temperature, the solid insoluble was separated by filtration, and the filtrate was evaporated to dryness. The residue was dispersed in ethyl ether, filtered and dried to give 13.1 g (87%) of the product, melting point 74° C.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:11])[CH3:10].Br[CH2:13][CH2:14][CH2:15][Cl:16].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Cl:16][CH2:15][CH2:14][CH2:13][O:8][C:6]1[CH:5]=[CH:4][C:3]([C:9](=[O:11])[CH3:10])=[C:2]([OH:1])[CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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OC1=C(C=CC(=C1)O)C(C)=O
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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BrCCCCl
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Name
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Quantity
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22.7 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under heating for 16 hours
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solid insoluble was separated by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated to dryness
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ADDITION
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Type
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ADDITION
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|
Details
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The residue was dispersed in ethyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClCCCOC1=CC(=C(C=C1)C(C)=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.1 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
